n-Octylsuccinic anhydride
Overview
Description
N-Octylsuccinic anhydride is a chemical compound with the molecular formula C12H20O3 . It is a white to almost white powder or crystal .
Molecular Structure Analysis
The molecular structure of n-Octylsuccinic anhydride is represented by the formula C12H20O3 . This indicates that it contains 12 carbon atoms, 20 hydrogen atoms, and 3 oxygen atoms .Physical And Chemical Properties Analysis
N-Octylsuccinic anhydride is a solid at 20 degrees Celsius . It has a melting point of 63.0 to 67.0 degrees Celsius . It is soluble in benzene . The compound is moisture sensitive and should be stored under inert gas .Scientific Research Applications
1. Film-forming Properties in Coatings and Polymers
n-Octylsuccinic anhydride (n-OSA) and similar compounds like n-alkenyl succinic anhydrides (n-ASAs) are used to enhance the film-forming characteristics of various polymers. In a study by Tarvainen et al. (2003), n-ASAs, including 2-octenyl succinic anhydride (OSA), were evaluated as plasticizers for ethyl cellulose and starch acetate. The n-ASAs provided strong plasticization effects, resulting in tough and flexible films with low permeability, ideal for coatings based on ethyl cellulose (Tarvainen et al., 2003).
2. Modification of Starch for Industrial Applications
Modified starches using OSA, such as octenyl succinic anhydride (OSA) modified starches, have wide industrial applications, particularly as food additives. Sweedman et al. (2013) reviewed the synthesis, structural characterization, and physicochemical properties of OSA starches, noting their useful properties like stabilizing, encapsulating, and thermal qualities for various industrial applications (Sweedman et al., 2013).
3. Use in Papermaking and Emulsion Stabilization
OSA derivatives like octadecenylsuccinic anhydride (ODSA) have been used as sizing agents in papermaking. Studies by Dehai et al. (2013) and Yu et al. (2013) explored the use of ODSA in Pickering emulsions, demonstrating its effectiveness in stabilizing these emulsions for paper sizing (Dehai et al., 2013); (Yu et al., 2013).
4. Encapsulation and Stabilization in Food Applications
The modification of soybean polysaccharides with OSA, as researched by Zhao et al. (2018), has shown that OSA-modified polysaccharides can significantly stabilize proteins in acidified milk drinks, indicating their potential in food applications for stabilization and encapsulation (Zhao et al., 2018).
5. Development of Drug Delivery Systems
OSA-modified materials like chitosan have been developed for drug delivery systems. Yu et al. (2020) synthesized a pH-sensitive nanoparticle system using OSA-modified chitosan, which exhibited high biocompatibility, enhanced cellular uptake, and effective delivery of drugs under specific pH conditions (Yu et al., 2020).
Safety And Hazards
properties
IUPAC Name |
3-octyloxolane-2,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O3/c1-2-3-4-5-6-7-8-10-9-11(13)15-12(10)14/h10H,2-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAJCSERLBQROJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1CC(=O)OC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60884045 |
Source
|
| Record name | 2,5-Furandione, dihydro-3-octyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60884045 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
n-Octylsuccinic anhydride | |
CAS RN |
4200-92-4 |
Source
|
| Record name | Dihydro-3-octyl-2,5-furandione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4200-92-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Furandione, dihydro-3-octyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004200924 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4200-92-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=77114 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,5-Furandione, dihydro-3-octyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,5-Furandione, dihydro-3-octyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60884045 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dihydro-3-octylfuran-2,5-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.912 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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